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Compound of Interest

Compound Name: Acid red 405

Cat. No.: B12370835 Get Quote

An In-depth Technical Guide to Acid Red 405
(CAS 83833-37-8)
For Researchers, Scientists, and Drug Development Professionals

Abstract
Acid Red 405, identified by CAS number 83833-37-8, is a monoazo chromium complex dye.

This technical guide provides a comprehensive review of the currently available scientific and

technical literature on Acid Red 405. The document covers its chemical and physical

properties, primary applications in the textile industry, and available toxicological data. Detailed

experimental protocols for textile dyeing and subsequent analytical procedures for chromium

content are presented. Due to a lack of published research, its application in drug development

and biological signaling pathways could not be documented. This guide aims to be a

foundational resource for professionals requiring detailed technical information on this specific

chemical compound.

Chemical and Physical Properties
Acid Red 405 is a complex organometallic compound, specifically a chromium (III) complex of

an azo dye. Its chemical structure and properties are summarized in the tables below.
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Identifier Value

Chemical Name

disodium chromate(2-), [2,4-dihydro-4-[(2-

hydroxy-4-nitrophenyl)azo]-5-methyl-2-phenyl-

3H-pyrazol-3-onato(2-)] [4-[(4,5-dihydro-3-

methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-3-

hydroxy-1-naphthalenesulfonato(3-)]-

CAS Number 83833-37-8

Molecular Formula C₃₆H₂₄CrN₉Na₂O₉S₂⁺

Molecular Weight 856.67 g/mol

Color Red

Form Powder

| Synonyms | | | :--- | | C.I. Acid Red 405 | | Acid Red S-B | | Neutral Complex Red SB | |

Lanacron Bordeaux S-B | | Ostalan Bordeaux SB |

Applications
The primary application of Acid Red 405 is in the textile industry as a dye for protein and

polyamide fibers.

Textile Dyeing: It is used for dyeing wool, silk, and nylon, providing a bluish-red hue with

good fastness properties. It is particularly suitable for medium to dark shades.

Other Industrial Uses: There are mentions of its use in dyeing leather and paper, as well as

in the formulation of some cosmetics.

Fluorescent Marker: Some commercial suppliers list it as a fluorescent dye, suggesting

potential applications as a fluorescent marker. However, specific applications in research or

diagnostics are not well-documented in scientific literature.[1] One of its noted applications is

for sea markers that are fluorescent, aiding in aerial reconnaissance searches, and for

exploring fluorescent groundwater.[1]

Quantitative Data
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A study on the ecological quality control of chromium-complex acid dyes provides quantitative

data on the chromium content of commercial Acid Red 405 samples.

Parameter Value Method of Analysis

Total Chromium (Cr) Content 15,271 - 45,677 mg/kg

Inductively Coupled Plasma-

Optical Emission Spectrometry

(ICP-OES) after acid digestion

Free Chromium (Cr) Content 193 - 4048 mg/kg
Solid Phase Extraction

followed by ICP-OES

Free Hexavalent Chromium

(Cr(VI)) Content
2.35 - 16.2 mg/kg

Solid Phase Extraction

followed by Ion

Chromatography

Extractable Chromium from

Dyed Nylon
0.28 - 3.95 mg/kg

Extraction with artificial sweat

solution followed by ICP-OES

Data sourced from "Study on analytical scheme for human ecological quality control of

chromium-complex acid dyes".

Experimental Protocols
General Synthesis of 1:2 Chromium-Complex Azo Dyes
While a specific synthesis protocol for Acid Red 405 is not detailed in the available literature, a

general method for preparing similar 1:2 chromium-complex azo dyes involves a multi-step

process.
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General Synthesis Workflow

Diazotization of Aromatic Amine

Azo Coupling with Coupling Component

Metallization with Chromium (III) Salt

Isolation and Purification

Click to download full resolution via product page

Caption: General synthesis workflow for chromium-complex azo dyes.

Protocol:

Diazotization: An aromatic amine is treated with a source of nitrous acid (e.g., sodium nitrite

and a mineral acid) at low temperatures (0-5 °C) to form a diazonium salt.

Azo Coupling: The diazonium salt is reacted with a coupling component (e.g., a phenol,

naphthol, or pyrazolone derivative) to form the azo dye. The pH of the reaction is critical and

is adjusted based on the specific coupling component.

Metallization: The azo dye is then reacted with a chromium (III) salt, such as chromium (III)

sulfate or chromium (III) chloride, typically at elevated temperatures and controlled pH. The

stoichiometry is controlled to favor the formation of the 1:2 complex (two dye molecules per

chromium ion).
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Isolation and Purification: The resulting metal-complex dye is isolated by filtration, washed to

remove unreacted starting materials and salts, and then dried.

Dyeing Protocol for Nylon Fabric
The following protocol is adapted from the study on the ecological quality control of chromium-

complex acid dyes.

Caption: Experimental workflow for dyeing nylon fabric with Acid Red 405.

Protocol:

Pre-treatment: The nylon fabric is first washed with a non-ionic surfactant to remove any

impurities and then rinsed thoroughly with deionized water.

Dye Bath Preparation: A dye bath is prepared with the desired concentration of Acid Red
405 in deionized water. The pH of the bath is adjusted to approximately 4 using a suitable

acid (e.g., acetic acid).

Dyeing Process: The pre-treated fabric is immersed in the dye bath. The temperature is

gradually raised to 80-100 °C and held for a specified time (e.g., 60 minutes) to allow for dye

penetration and fixation.

Rinsing: After dyeing, the fabric is rinsed with water to remove unfixed dye from the surface.

After-treatment: An after-treatment with a fixing agent (e.g., a cationic fixing agent) is

performed to improve the wet fastness properties. This is typically done in a fresh bath at an

elevated temperature.

Final Rinse and Dry: The fabric is given a final rinse and then dried.

Analytical Protocol for Chromium Content
The following is a summary of the analytical protocol for determining the total, free, and

hexavalent chromium content in Acid Red 405 and the extractable chromium from dyed

fabrics.
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Chromium Analysis Workflow

Sample Preparation

Acid Digestion (for Total Cr) Solid Phase Extraction (for Free Cr)Sweat Solution Extraction (for Extractable Cr)

ICP-OES Analysis Ion Chromatography Analysis

Click to download full resolution via product page

Caption: Analytical workflow for the determination of chromium species.

Protocol:

Total Chromium: A sample of the dye is subjected to strong acid digestion (e.g., with nitric

acid and hydrochloric acid) to break down the organic matrix. The resulting solution is then

analyzed by ICP-OES.

Free Chromium: The dye is dissolved in a suitable solvent (e.g., methanol) and passed

through a C18 solid-phase extraction (SPE) column. The eluate, containing the free

chromium, is collected and analyzed by ICP-OES for total free chromium and by ion

chromatography for free hexavalent chromium.

Extractable Chromium: The dyed fabric is extracted with an artificial sweat solution at a

controlled temperature and pH. The extract is then analyzed by ICP-OES to determine the

amount of chromium that has leached from the fabric.

Toxicological Information
The available Material Safety Data Sheets (MSDS) provide the following toxicological

information:
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Acute Toxicity: Harmful if swallowed. May cause gastrointestinal irritation.

Skin and Eye Irritation: May cause skin and eye irritation upon contact.

Respiratory Irritation: Inhalation of the powder may cause respiratory tract irritation.

Chronic Effects: No specific data on long-term exposure is available.

Carcinogenicity and Mutagenicity: There is no conclusive data available from major

regulatory bodies (IARC, NTP, OSHA) on the carcinogenicity of Acid Red 405. However, as

a chromium-containing compound, caution is advised.

Use in Drug Development and Biological Signaling
A thorough review of the scientific literature did not yield any studies on the application of Acid
Red 405 in drug development or its interaction with biological signaling pathways. While some

azo dyes have been investigated for their biological activities, there is no specific research

available for Acid Red 405 in this context. Its classification as a "fluorescent dye" by some

suppliers suggests a potential for use in biological imaging, but no published research has

been found to support this.

Conclusion
Acid Red 405 is a well-established chromium-complex azo dye with its primary application in

the textile industry. The available literature provides a good understanding of its chemical

nature, its use in dyeing, and methods for analyzing its chromium content. However, there is a

significant lack of publicly available scientific research on its spectroscopic properties, a

detailed synthesis protocol, and, most notably, any applications in the fields of drug

development, biological signaling, or advanced material science. For researchers and scientists

in these latter fields, Acid Red 405 remains a compound with uninvestigated potential. Further

research would be needed to explore any utility beyond its current industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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